
Application Notes and Protocols for the
Synthesis of Xenon Hexafluoroplatinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Platinum hexafluoride
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Introduction
The synthesis of xenon hexafluoroplatinate, first achieved by Neil Bartlett in 1962, represents a

landmark in chemical history, demonstrating for the first time that the noble gases are not

entirely inert.[1][2] This discovery opened up a new field of research into the chemistry of

elements previously thought to be unreactive.[1][3] The reaction involves the direct combination

of xenon gas (Xe) with the powerful oxidizing agent platinum hexafluoride (PtF₆) to form an

orange-yellow solid.[2][4]

Initially, the product was formulated as Xe⁺[PtF₆]⁻.[5] However, subsequent studies have

shown that the composition of the product is more complex and can be a mixture of various

salts, including [XeF]⁺[PtF₅]⁻ and [XeF]⁺[Pt₂F₁₁]⁻, depending on the reaction conditions.[5]

These application notes provide a detailed overview of the experimental setup, protocols, and

safety considerations for the synthesis of this historically significant compound.

Data Presentation
The following table summarizes the key quantitative data related to the reactants and the

resulting product. It is important to note that the exact composition of the product can vary,

which affects the molar mass and yield calculations.
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Parameter Value Reference

Reactants

Xenon (Xe) Molar Mass 131.29 g/mol [1]

Platinum Hexafluoride (PtF₆)

Molar Mass
309.07 g/mol [6]

PtF₆ Appearance Dark-red volatile solid, red gas [6]

Reaction Conditions

Temperature

Room temperature or initial

mixing at 77 K (-196 °C)

followed by slow warming

[4][7]

Solvent (optional) Sulfur Hexafluoride (SF₆) [5]

Product

Nominal Formula XePtF₆ [4]

Appearance Orange-yellow solid [4][7]

Molar Mass (for XePtF₆) ~440.36 g/mol [7]

Decomposition Temperature > 100 °C [7]

Reactivity with Water Vigorous hydrolysis [4][7]

Experimental Protocols
Protocol 1: Direct Reaction of Gaseous Xenon and
Platinum Hexafluoride (Bartlett's Original Method)
This protocol outlines the original method used by Neil Bartlett, which involves the direct

reaction of the two gases at room temperature.[8]

Materials and Equipment:

High-purity xenon gas
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Platinum hexafluoride gas

A custom-made glass apparatus consisting of two bulbs connected by a break-seal

Vacuum line

Appropriate personal protective equipment (PPE), including a full-face shield, heavy-duty

gloves, and a lab coat.

Procedure:

Apparatus Preparation: A two-bulb glass apparatus with a break-seal is thoroughly cleaned,

dried, and evacuated using a vacuum line.

Introduction of Reactants:

In one bulb, a known quantity of deep-red platinum hexafluoride gas is condensed.[8]

In the second bulb, a stoichiometric or slight excess of colorless xenon gas is introduced.

[8]

Reaction Initiation: The apparatus is allowed to reach room temperature. The break-seal

separating the two bulbs is then broken, allowing the gases to mix.

Observation: An immediate reaction occurs upon mixing, evidenced by the formation of an

orange-yellow solid that precipitates on the walls of the reaction vessel.[9]

Product Isolation: The unreacted gases (if any) can be removed by gentle evacuation. The

solid product remains in the reaction vessel. Due to its reactivity, the product must be

handled in an inert atmosphere.

Protocol 2: Reaction in a Solvent at Cryogenic
Temperatures
This method provides better control over the reaction by using an inert solvent and low

temperatures.[5][7]

Materials and Equipment:
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High-purity xenon gas

Platinum hexafluoride

Sulfur hexafluoride (SF₆) gas (as a solvent)

A reaction vessel suitable for cryogenic temperatures and handling of corrosive gases (e.g.,

a quartz or nickel tube with appropriate valves)

Liquid nitrogen

Vacuum line

Glove box or inert atmosphere chamber

PPE as in Protocol 1

Procedure:

Apparatus Preparation: The reaction vessel is passivated with fluorine gas, then thoroughly

evacuated and cooled to 77 K using a liquid nitrogen bath.

Introduction of Reactants:

A known amount of platinum hexafluoride is introduced into the reaction vessel.

Sulfur hexafluoride is then condensed into the vessel to act as a solvent.

Finally, xenon gas is condensed into the vessel. The reactants are combined as gaseous

solutions in SF₆.[5]

Reaction: The liquid nitrogen bath is removed, and the reaction vessel is allowed to warm

slowly to room temperature. This allows for a controlled reaction to occur.

Product Formation: As the mixture warms, the orange-yellow solid product precipitates out of

the solution.

Isolation and Purification:
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The solvent (SF₆) and any unreacted starting materials are removed by vacuum distillation

at low temperature.

The solid product is then handled and stored under an inert atmosphere.

Safety and Handling
Platinum Hexafluoride (PtF₆): PtF₆ is an extremely powerful oxidizing agent and is highly

corrosive. It reacts vigorously with water and organic materials. It must be handled in a dry,

inert atmosphere using materials that are resistant to fluorinating agents (e.g., nickel, Monel,

or passivated stainless steel). Severe burns can result from contact with skin or mucous

membranes. Inhalation can be fatal.

Xenon Fluorides: The product, which is a mixture of xenon-platinum-fluorine compounds, is

also a strong oxidizing and fluorinating agent. It hydrolyzes in the presence of moisture to

release hazardous substances, including hydrogen fluoride (HF).

Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear a

full-face shield, heavy-duty gloves (e.g., neoprene or butyl rubber), and a lab coat. A self-

contained breathing apparatus (SCBA) may be necessary for certain operations.

Emergency Procedures: In case of exposure, immediately flush the affected area with

copious amounts of water and seek urgent medical attention. Have calcium gluconate gel

readily available for treating HF burns.

Diagrams
Experimental Workflow
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Experimental Workflow for Xenon Hexafluoroplatinate Synthesis
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Logical Path to the First Noble Gas Compound

Synthesis of
Dioxygenyl Hexafluoroplatinate

(O2+[PtF6]−)

Observation: Ionization Potential
of O2 ≈ Ionization Potential of Xe

Hypothesis:
PtF6 can also oxidize Xenon

Experiment:
React Xenon with PtF6

Discovery of
Xenon Hexafluoroplatinate

Birth of Noble
Gas Chemistry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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